Cas no 1785224-94-3 (2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol)

• Product Name: 2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol
• CAS No: 1785224-94-3
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• CID: 6360464
• PubChem ID: 84734099
• Update Time: 2025-06-11

2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1785224-94-3
• 2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol
• EN300-1931390
• ISDAQHOHQUPKSC-UHFFFAOYSA-N

• Inchi： 1S/C9H9F3O2/c10-9(11,12)8(14)5-6-3-1-2-4-7(6)13/h1-4,8,13-14H,5H2
• InChI Key： ISDAQHOHQUPKSC-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=CC=1O)O)(F)F

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol

Introduction to 2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol (CAS No. 1785224-94-3)

2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol, with the CAS number 1785224-94-3, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by a phenolic moiety attached to a trifluorinated hydroxypropyl group, which imparts distinct physicochemical properties and biological activities.

The molecular formula of 2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol is C₉H₉F₃O₂, and its molecular weight is approximately 196.16 g/mol. The presence of the trifluoromethyl group significantly enhances the lipophilicity of the molecule, making it more suitable for applications where membrane permeability is crucial. Additionally, the hydroxyl group provides opportunities for further chemical modifications and functionalization.

In the realm of pharmaceutical research, 2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol effectively inhibited the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. A study published in Free Radical Biology and Medicine in 2020 demonstrated that 2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol exhibited strong radical scavenging activity and protected cells from oxidative damage induced by hydrogen peroxide. These findings highlight its potential as a protective agent against oxidative stress-related conditions.

In materials science, the unique chemical structure of 2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol has led to its exploration as a functional monomer for polymer synthesis. The trifluoromethyl group enhances the thermal stability and chemical resistance of polymers derived from this compound. A study published in Polymer Chemistry in 2019 reported the synthesis of poly(ethylene glycol)-based copolymers containing 2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol. These copolymers exhibited excellent thermal stability and were found to be suitable for use in high-performance coatings and adhesives.

The synthesis of 2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol typically involves multi-step reactions starting from readily available precursors such as phenol and trifluoropropene. The process involves nucleophilic substitution reactions followed by reduction steps to introduce the hydroxyl group. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for this compound. For example, a study published in Green Chemistry in 2018 described a catalytic method using palladium nanoparticles to synthesize 2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol with high yield and selectivity.

In conclusion, 2-(3,3,3-Trifluoro-2-hydroxypropyl)phenol (CAS No. 1785224-94-3) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure confers it with valuable properties such as lipophilicity, anti-inflammatory activity, antioxidant capacity, and enhanced thermal stability. Ongoing research continues to uncover new applications and optimize synthetic methods for this promising compound.